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Compound of Interest

Compound Name: Auriculin

CAS No.: 30431-68-6

Cat. No.: B1233957

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and conducting Auriculin
(Atrial Natriuretic Peptide, ANP) infusion studies in human subjects. The protocols and data

presented are synthesized from established research to ensure a robust experimental design

for investigating the physiological and pharmacological effects of Auriculin.

Introduction
Auriculin, a 28-amino acid peptide hormone primarily synthesized and secreted by cardiac

atrial myocytes, plays a crucial role in cardiovascular and renal homeostasis.[1][2] Its primary

functions include promoting natriuresis (sodium excretion) and diuresis (water excretion),

vasodilation, and antagonizing the renin-angiotensin-aldosterone system (RAAS).[2][3][4]

These properties make Auriculin a subject of significant interest for its therapeutic potential in

conditions such as hypertension and congestive heart failure.[3] Human infusion studies are

essential to understand its pharmacokinetics, pharmacodynamics, and clinical utility.
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Auriculin exerts its effects by binding to natriuretic peptide receptors (NPR), primarily NPR-A.

[5] This binding activates the intracellular guanylyl cyclase domain of the receptor, leading to

the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).

[2][5] cGMP, acting as a second messenger, mediates most of the downstream physiological

effects of Auriculin, including vasodilation and natriuresis.[2][4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1233957/docs?utm_src=pdf-body#application-notes-and-protocols-for-auriculin-anp-infusion-studies-in-humans
https://en.wikipedia.org/wiki/Atrial_natriuretic_peptide
https://pmc.ncbi.nlm.nih.gov/articles/PMC8950497/
https://en.wikipedia.org/wiki/Atrial_natriuretic_peptide
https://www.benchchem.com/product/b1233957/docs?utm_src=pdf-body#application-notes-and-protocols-for-auriculin-anp-infusion-studies-in-humans
https://pmc.ncbi.nlm.nih.gov/articles/PMC8950497/
https://www.ncbi.nlm.nih.gov/books/NBK562257/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Cell (e.g., Vascular Smooth Muscle, Renal Tubule Cell)

Auriculin (ANP) NPR-A Receptor
Binds

Guanylyl Cyclase
(intracellular domain) cGMP

Converts

GTP

Protein Kinase G (PKG)
Activates Phosphorylation of

Target Proteins
Catalyzes

Physiological Effects:
- Vasodilation
- Natriuresis

- Diuresis
- Inhibition of RAAS

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Infusion Phase

Infusion Phase

Post-Infusion Phase

Subject Screening
(Inclusion/Exclusion Criteria)

Informed Consent

Baseline Measurements
(Vitals, Blood, Urine)

Intravenous Line Placement

Auriculin/Placebo Infusion
(Constant Rate)

Continuous Monitoring
(Hemodynamics, ECG)

Timed Blood and
Urine CollectionPost-Infusion Monitoring

Data and Statistical Analysis

Final Sample Collection

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1233957/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-auriculin-anp-infusion-studies-in-humans
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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